![molecular formula C20H15ClN2O3S B1253451 4-chloro-N-(3,4-dimethoxyphenyl)-2-thieno[3,2-c]quinolinecarboxamide](/img/structure/B1253451.png)
4-chloro-N-(3,4-dimethoxyphenyl)-2-thieno[3,2-c]quinolinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-(3,4-dimethoxyphenyl)-2-thieno[3,2-c]quinolinecarboxamide is an organic heterotricyclic compound, an organonitrogen heterocyclic compound and an organosulfur heterocyclic compound.
Scientific Research Applications
Synthesis and Optical Properties
Research on derivatives of thieno[3,2-c]quinoline, closely related to 4-chloro-N-(3,4-dimethoxyphenyl)-2-thieno[3,2-c]quinolinecarboxamide, has revealed their potential applications in optical materials. Bogza et al. (2018) explored the synthesis of 2-functionally substituted thieno[3,2-c]quinolines, noting their moderate to high fluorescence quantum yields, which can range from 0.15 to 0.87. These compounds have been identified for potential application as invisible ink dyes, showcasing their relevance in the field of optical materials and dyes (Bogza et al., 2018).
Chemical Reactions and Derivatives
Abu‐Hashem et al. (2021) provided an extensive review on the synthesis of thieno[3,2-c]quinoline derivatives from various arylamine derivatives. This review includes detailed procedures and chemical reactions, offering insights into the versatility and range of derivatives that can be synthesized from compounds similar to this compound (Abu‐Hashem et al., 2021).
Biological Activity
El-Gaby et al. (2006) investigated the biological activity of certain thienoquinoline derivatives, including the synthesis of thieno [2,3-b] quinoline derivatives. These compounds were evaluated for their growth inhibitory activities against Saccharomyces Cerevisiae, a type of yeast. This suggests potential antimicrobial or antifungal applications for thienoquinoline derivatives, which could include compounds similar to this compound (El-Gaby et al., 2006).
Antitumor Applications
DoganKoruznjak et al. (2002) synthesized novel derivatives of thieno[3',2':4,5]thieno[2,3-c]quinolones and evaluated their antitumor effects against various cancer cell lines. This study highlights the potential of thienoquinoline derivatives in cancer research, indicating the possible application of compounds like this compound in oncology (DoganKoruznjak et al., 2002).
properties
Molecular Formula |
C20H15ClN2O3S |
---|---|
Molecular Weight |
398.9 g/mol |
IUPAC Name |
4-chloro-N-(3,4-dimethoxyphenyl)thieno[3,2-c]quinoline-2-carboxamide |
InChI |
InChI=1S/C20H15ClN2O3S/c1-25-15-8-7-11(9-16(15)26-2)22-20(24)17-10-13-18(27-17)12-5-3-4-6-14(12)23-19(13)21/h3-10H,1-2H3,(H,22,24) |
InChI Key |
RQGBASQSCCTIKS-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CC3=C(S2)C4=CC=CC=C4N=C3Cl)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=CC3=C(S2)C4=CC=CC=C4N=C3Cl)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.